Cas no 1806025-27-3 (6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile)

6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile is a fluorinated pyridine derivative with notable chemical properties due to its trifluoromethoxy and trifluoromethyl substituents. These electron-withdrawing groups enhance its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both hydroxyl and nitrile functionalities offers versatility for further derivatization, enabling the formation of heterocyclic compounds or incorporation into complex molecular frameworks. Its structural features contribute to improved metabolic stability and lipophilicity, which are advantageous in drug design. This compound is particularly useful in the development of bioactive molecules, where fluorine substitution is critical for optimizing potency and selectivity.
6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile structure
1806025-27-3 structure
Product Name:6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile
CAS No:1806025-27-3
MF:C9H4F6N2O2
MW:286.130682945251
CID:4814815
Update Time:2025-05-20

6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile
    • Inchi: 1S/C9H4F6N2O2/c10-8(11,12)7-4(1-2-16)5(3-6(18)17-7)19-9(13,14)15/h3H,1H2,(H,17,18)
    • InChI Key: RMILKRQVRRQNRR-UHFFFAOYSA-N
    • SMILES: FC(C1=C(CC#N)C(=CC(N1)=O)OC(F)(F)F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 505
  • XLogP3: 1.2
  • Topological Polar Surface Area: 62.1

6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029094809-1g
6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile
1806025-27-3 97%
1g
$1,490.00 2022-04-01

Additional information on 6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile

6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile: A Comprehensive Overview

6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1806025-27-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, featuring a pyridine ring with multiple electron-withdrawing groups, contributes to its reactivity and versatility in various applications.

The 6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile is particularly notable for its role in the development of advanced materials and bioactive molecules. Researchers have explored its potential in creating novel pharmaceutical intermediates, where its structural motifs are leveraged to enhance drug efficacy and stability. Additionally, its trifluoromethyl groups are known to improve the metabolic stability and bioavailability of compounds, making it a sought-after building block in medicinal chemistry.

In recent years, the demand for fluorinated pyridine derivatives like 6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile has surged due to their applications in crop protection and pest management. The agrochemical industry has capitalized on the compound's ability to act as a precursor for herbicides and insecticides, addressing global challenges in sustainable agriculture. This aligns with the growing consumer interest in eco-friendly farming solutions and reduced chemical residues in food products.

From a synthetic perspective, CAS 1806025-27-3 offers a fascinating case study in heterocyclic chemistry. The presence of both hydroxy and nitrile functional groups on the pyridine ring allows for diverse chemical transformations, enabling the creation of complex molecular architectures. Chemists often utilize this compound in cross-coupling reactions and nucleophilic substitutions, which are pivotal in constructing biologically active molecules.

The compound's thermal stability and solubility profile have also made it a subject of interest in material science. Researchers are investigating its potential in designing high-performance polymers and electronic materials, where fluorinated compounds are known to impart desirable properties such as resistance to degradation and enhanced electrical insulation. This has sparked discussions in online forums and academic circles about the future of fluorine-containing materials in next-generation technologies.

Market trends indicate a steady rise in the procurement of 6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile, driven by its expanding applications and the pharmaceutical industry's focus on precision medicine. Suppliers and manufacturers are increasingly highlighting its availability in various purity grades to cater to diverse research and industrial needs. This has led to a surge in online searches for CAS 1806025-27-3 suppliers and bulk purchase options, reflecting its commercial significance.

For those working in organic synthesis, understanding the handling and storage requirements of 6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile is crucial. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safety and maintain its integrity. This includes storage in cool, dry conditions and protection from prolonged exposure to light, which could affect its stability over time.

In conclusion, 6-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1806025-27-3) stands as a testament to the innovation in modern chemistry. Its multifaceted applications—from drug development to advanced materials—underscore its importance in scientific and industrial communities. As research continues to uncover new uses for this compound, its relevance in addressing contemporary challenges in health, agriculture, and technology is expected to grow even further.

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